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Compound of Interest

Compound Name: NH2-PEG8-OH

Cat. No.: B1665985 Get Quote

Introduction: NH2-PEG8-OH is a discrete, monodisperse polyethylene glycol (PEG) derivative

that serves as a heterobifunctional linker. Its structure, featuring a primary amine (NH2) at one

terminus and a hydroxyl (OH) group at the other, connected by an eight-unit PEG chain, makes

it an invaluable tool in bioconjugation, materials science, and drug development.[1][2] The

hydrophilic PEG spacer enhances the solubility and pharmacokinetic properties of conjugated

molecules, a critical advantage for developing advanced therapeutics like Antibody-Drug

Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs).[3][4] This guide provides

a comprehensive overview of its chemical structure, molecular properties, and key applications

for researchers and drug development professionals.

Core Properties and Structure
NH2-PEG8-OH, also known by its systematic name 23-Amino-3,6,9,12,15,18,21-

heptaoxatricosan-1-ol, is a well-defined chemical entity.[5][6] Its linear structure provides a

flexible spacer arm for conjugating different molecules.

Chemical Structure Diagram
The structure consists of a primary amine, followed by eight repeating ethylene glycol units,

and is terminated with a primary alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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